Cas no 2098016-13-6 (3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile)

3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile is a specialized pyrrolidine derivative featuring a methoxymethyl and methyl substituent on the pyrrolidine ring, coupled with a cyanoacetyl functional group. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both electron-donating (methoxymethyl) and electron-withdrawing (cyano) groups enhances its versatility in nucleophilic and electrophilic reactions. Its well-defined stereochemistry further supports applications in stereoselective synthesis. The compound’s stability under standard conditions ensures consistent performance in multi-step synthetic processes. Suitable for controlled functionalization, it is often employed in the construction of complex heterocyclic frameworks.
3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile structure
2098016-13-6 structure
Product Name:3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile
CAS No:2098016-13-6
MF:C10H16N2O2
MW:196.246242523193
CID:5724232
PubChem ID:121202621
Update Time:2025-10-12

3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

    • AKOS026710804
    • 3-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile
    • starbld0043525
    • F1907-6435
    • 2098016-13-6
    • 1-Pyrrolidinepropanenitrile, 3-(methoxymethyl)-4-methyl-β-oxo-
    • 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile
    • Inchi: 1S/C10H16N2O2/c1-8-5-12(10(13)3-4-11)6-9(8)7-14-2/h8-9H,3,5-7H2,1-2H3
    • InChI Key: OEZLBVDOVBSZRT-UHFFFAOYSA-N
    • SMILES: O(C)CC1CN(C(CC#N)=O)CC1C

Computed Properties

  • Exact Mass: 196.121177757g/mol
  • Monoisotopic Mass: 196.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 53.3Ų

Experimental Properties

  • Density: 1.061±0.06 g/cm3(Predicted)
  • Boiling Point: 342.2±17.0 °C(Predicted)
  • pka: 4.49±0.60(Predicted)

3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M212756-100mg
3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile
2098016-13-6
100mg
$ 95.00 2022-06-02
TRC
M212756-500mg
3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile
2098016-13-6
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$ 365.00 2022-06-02
TRC
M212756-1g
3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile
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1g
$ 570.00 2022-06-02
Life Chemicals
F1907-6435-0.25g
3-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile
2098016-13-6 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-6435-0.5g
3-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile
2098016-13-6 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-6435-1g
3-(3-(methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile
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Life Chemicals
F1907-6435-2.5g
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Life Chemicals
F1907-6435-5g
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Life Chemicals
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3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile Related Literature

Additional information on 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile

Recent Advances in the Study of 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile (CAS: 2098016-13-6)

The compound 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile (CAS: 2098016-13-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and nitrile functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, multi-step synthesis with improved yield and purity. The authors highlighted the importance of protecting group strategies and catalytic conditions in achieving high enantiomeric purity, which is critical for its biological activity.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro and in vivo studies have shown that it can modulate key signaling molecules, such as NF-κB and MAPK, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by a recent preclinical study, which reported significant reduction in inflammatory markers in animal models of rheumatoid arthritis.

Another promising application of 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile is in the field of oncology. Research published in Cancer Research (2024) identified this compound as a novel inhibitor of a kinase implicated in tumor growth and metastasis. The study utilized high-throughput screening and molecular docking to elucidate its binding mode, providing a foundation for further structure-activity relationship (SAR) studies.

Despite these advancements, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is exploring prodrug strategies and formulation technologies to enhance its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition into clinical trials.

In conclusion, 3-(3-(Methoxymethyl)-4-methylpyrrolidin-1-yl)-3-oxopropanenitrile (CAS: 2098016-13-6) represents a promising candidate for drug development, with applications in inflammation and oncology. Continued research into its mechanisms, optimization of its properties, and evaluation in clinical settings will be crucial for realizing its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological discovery, highlighting the dynamic nature of modern pharmaceutical research.

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